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Compound of Interest

Compound Name: 5-Hydroxy Imidacloprid-d4

Cat. No.: B12394281 Get Quote

For researchers, scientists, and professionals in drug development, the precise and accurate

quantification of pesticide metabolites is paramount. This guide provides a comparative

overview of analytical methodologies for 5-Hydroxy Imidacloprid, a key metabolite of the widely

used neonicotinoid insecticide, Imidacloprid. We delve into the experimental data supporting

these methods, offering a clear perspective on their performance.

The quantification of 5-Hydroxy Imidacloprid is crucial for environmental monitoring, food safety

assessment, and toxicological studies. The use of a deuterated internal standard, 5-Hydroxy
Imidacloprid-d4, is a common and recommended practice to ensure the highest degree of

accuracy and precision by correcting for matrix effects and variations in sample processing.

Comparative Analysis of Quantification Methods
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) stands as the gold standard

for the quantification of 5-Hydroxy Imidacloprid due to its high sensitivity and selectivity.[1][2]

Various studies have validated methods across different biological and environmental matrices,

demonstrating robust and reliable results.

Below is a summary of performance data from representative studies. The accuracy is typically

reported as the percentage recovery of a known spiked amount, while precision is expressed

as the relative standard deviation (RSD).
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Matrix Method
Accuracy (%
Recovery)

Precision (%
RSD)

Limit of
Quantification
(LOQ)

Crayfish Tissues
QuEChERS-

HPLC-MS/MS
80.6 - 112.7% 4.2 - 12.6% 0.05 - 2.0 µg/kg

Human Urine
Online SPE-

HPLC-MS/MS
91 - 116% 3.7 - 10% 0.01 - 0.1 µg/L

Plant Matrices LC-MS/MS 91 - 97% 6.0 - 8.5% 0.01 mg/kg

Human Urine

(alternative)
HPLC-MS/MS 89 - 112%

≤6% (inter-day

and intra-day)
0.06 - 2.1 µg/L

Experimental Workflow for Quantification
The accurate quantification of 5-Hydroxy Imidacloprid-d4, or more commonly, the use of the

deuterated form as an internal standard for the non-labeled compound, follows a well-defined

workflow. This process begins with sample collection and preparation, followed by instrumental

analysis and data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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